Vat Black 9

• CAS No.: 1328-25-2
• Molecular Formula: C126H58O10N4

Description

This black powder is widely used in the textile industry for dyeing cotton, viscose, and other cellulosic fibers due to its excellent color fastness and resistance to washing and light . Vat Black 9 is known for producing a range of shades from deep black to dark gray and is commonly used in the production of denim, military uniforms, and other textiles requiring high color durability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Vat Black 9 is synthesized through a condensation reaction involving 8,16-pyranthrenedione, dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione, and 1-aminoanthracene-9,10-dione in the presence of copper oxide and sodium acetate trihydrate . The reaction is carried out in nitrobenzene under closed-loop conditions .

Industrial Production Methods

In industrial settings, this compound is produced using similar synthetic routes but on a larger scale. The process involves the use of large reaction vessels and precise control of reaction conditions to ensure high yield and purity of the final product . The dye is then processed into a fine powder or paste form for use in textile dyeing applications .

Chemical Reactions Analysis

Types of Reactions

Vat Black 9 undergoes several types of chemical reactions, including:

Reduction: In alkaline conditions, this compound is reduced to its leuco form, which is soluble in water.

Oxidation: The leuco form is oxidized back to its original insoluble form upon exposure to air or an oxidizing agent.

Substitution: Various substituents can be introduced into the molecular structure of this compound to modify its dyeing properties.

Common Reagents and Conditions

Reducing Agents: Sodium dithionite (sodium hydrosulfite) is commonly used to reduce this compound to its leuco form.

Oxidizing Agents: Atmospheric oxygen or hydrogen peroxide is used to oxidize the leuco form back to the insoluble dye.

Alkaline Conditions: Sodium hydroxide is used to maintain the alkaline conditions required for the reduction reaction.

Major Products Formed

The major products formed from these reactions include the leuco form of this compound during reduction and the original insoluble dye during oxidation .

Scientific Research Applications

Vat Black 9 has several scientific research applications, including:

Textile Industry: Widely used for dyeing cotton, viscose, and other cellulosic fibers due to its excellent color fastness.

Chemistry: Used as a model compound in studies of redox reactions and dye chemistry.

Biology: Employed in staining techniques for visualizing cellular structures.

Medicine: Investigated for potential use in photodynamic therapy due to its light-absorbing properties.

Industry: Used in the production of high-durability textiles such as denim and military uniforms.

Mechanism of Action

The mechanism of action of Vat Black 9 involves its reduction to a soluble leuco form in alkaline conditions, allowing it to penetrate textile fibers . Upon oxidation, the dye reverts to its original insoluble form, which is firmly bound to the fibers, providing excellent color fastness . The molecular targets and pathways involved include the interaction of the dye with cellulose fibers and the redox reactions that facilitate its solubility and fixation .

Comparison with Similar Compounds

Vat Black 9 is unique among vat dyes due to its specific molecular structure and dyeing properties . Similar compounds include:

Vat Black 8: Another vat dye with similar applications but different molecular structure.

Vat Black 25: Known for its use in dyeing polyester/cotton blends.

Vat Black 27: Used for dyeing cellulosic fibers with high color fastness.

Vat Blue 1 (Indigo): The original vat dye, widely used for denim dyeing.

This compound stands out due to its ability to produce a range of shades from deep black to dark gray and its excellent resistance to washing and light .